Cas no 2138205-67-9 (Ethyl 2-{8-fluoro-1,4-dioxaspiro[4.5]decan-8-yl}-2-hydroxyacetate)

• Product Name: Ethyl 2-{8-fluoro-1,4-dioxaspiro[4.5]decan-8-yl}-2-hydroxyacetate
• CAS No: 2138205-67-9
• MF: C₁₂H₁₉FO₅
• MW: 262.274667978287
• CID: 5836508
• PubChem ID: 165457465
• Update Time: 2025-10-09

Ethyl 2-{8-fluoro-1,4-dioxaspiro[4.5]decan-8-yl}-2-hydroxyacetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-{8-fluoro-1,4-dioxaspiro[4.5]decan-8-yl}-2-hydroxyacetate
• 2138205-67-9
• EN300-704345
• Ethyl 2-{8-fluoro-1,4-dioxaspiro[4.5]decan-8-yl}-2-hydroxyacetate

• Inchi： 1S/C12H19FO5/c1-2-16-10(15)9(14)11(13)3-5-12(6-4-11)17-7-8-18-12/h9,14H,2-8H2,1H3
• InChI Key： KRQCLHBQZZBDLR-UHFFFAOYSA-N
• SMILES： FC1(C(C(=O)OCC)O)CCC2(CC1)OCCO2

Computed Properties

• Exact Mass: 262.12165186g/mol
• Monoisotopic Mass: 262.12165186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 65Ų

Additional information on Ethyl 2-{8-fluoro-1,4-dioxaspiro[4.5]decan-8-yl}-2-hydroxyacetate

Research Brief on Ethyl 2-{8-fluoro-1,4-dioxaspiro[4.5]decan-8-yl}-2-hydroxyacetate (CAS: 2138205-67-9)

Ethyl 2-{8-fluoro-1,4-dioxaspiro[4.5]decan-8-yl}-2-hydroxyacetate (CAS: 2138205-67-9) is a fluorinated spirocyclic compound that has recently garnered attention in the field of medicinal chemistry due to its potential applications in drug discovery and development. This compound features a unique spirocyclic structure combined with a hydroxyacetate moiety, making it a promising candidate for the synthesis of novel bioactive molecules. Recent studies have explored its utility as a key intermediate in the preparation of pharmacologically active compounds, particularly those targeting central nervous system (CNS) disorders and metabolic diseases.

The synthesis of Ethyl 2-{8-fluoro-1,4-dioxaspiro[4.5]decan-8-yl}-2-hydroxyacetate involves a multi-step process that includes fluorination and spirocyclization reactions. Researchers have optimized these steps to improve yield and purity, which are critical for its application in high-throughput screening and lead optimization. The compound's structural complexity and functional groups offer versatility in medicinal chemistry, enabling the development of derivatives with enhanced pharmacokinetic properties.

Recent preclinical studies have highlighted the compound's potential as a building block for CNS-active drugs. For instance, derivatives of Ethyl 2-{8-fluoro-1,4-dioxaspiro[4.5]decan-8-yl}-2-hydroxyacetate have shown promising activity in modulating neurotransmitter receptors, such as GABA and NMDA receptors, which are implicated in anxiety, depression, and neurodegenerative diseases. Additionally, its fluorinated spirocyclic core has been explored for its metabolic stability and ability to cross the blood-brain barrier, a critical factor in CNS drug development.

Beyond CNS applications, this compound has also been investigated for its role in metabolic disease research. Its hydroxyacetate moiety is a key feature in the design of inhibitors targeting enzymes involved in lipid metabolism, such as acetyl-CoA carboxylase (ACC) and fatty acid synthase (FAS). These enzymes are pivotal in the regulation of fatty acid synthesis and oxidation, making them attractive targets for treating obesity and type 2 diabetes. Preliminary data suggest that derivatives of Ethyl 2-{8-fluoro-1,4-dioxaspiro[4.5]decan-8-yl}-2-hydroxyacetate exhibit potent inhibitory effects on these enzymes, paving the way for further optimization and clinical evaluation.

In conclusion, Ethyl 2-{8-fluoro-1,4-dioxaspiro[4.5]decan-8-yl}-2-hydroxyacetate (CAS: 2138205-67-9) represents a versatile and pharmacologically relevant scaffold in medicinal chemistry. Its unique structural features and demonstrated biological activities make it a valuable tool for drug discovery, particularly in the areas of CNS disorders and metabolic diseases. Future research should focus on expanding its applications, optimizing its derivatives, and advancing promising candidates into clinical trials. The continued exploration of this compound underscores its potential to contribute to the development of next-generation therapeutics.